Cas no 1265234-00-1 (3-[1-(benzenesulfonyl)-1H-indol-2-yl]-3-oxopropanenitrile)

• Product Name: 3-[1-(benzenesulfonyl)-1H-indol-2-yl]-3-oxopropanenitrile
• CAS No: 1265234-00-1
• MF: C₁₇H₁₂N₂O₃S
• MW: 324.353782653809
• CID: 5207291
• Update Time: 2026-03-06

3-[1-(benzenesulfonyl)-1H-indol-2-yl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzenesulfonyl-1H-indol-2-yl)-3-oxo-propionitrile
• 3-Oxo-3-(1-(phenylsulfonyl)-1H-indol-2-yl)propanenitrile
• 1H-Indole-2-propanenitrile, β-oxo-1-(phenylsulfonyl)-
• 3-[1-(benzenesulfonyl)-1H-indol-2-yl]-3-oxopropanenitrile

• Inchi： 1S/C17H12N2O3S/c18-11-10-17(20)16-12-13-6-4-5-9-15(13)19(16)23(21,22)14-7-2-1-3-8-14/h1-9,12H,10H2
• InChI Key： NDXRWQDYDWFLQV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(CC#N)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 595
• XLogP3: 3.1
• Topological Polar Surface Area: 88.3

Additional information on 3-[1-(benzenesulfonyl)-1H-indol-2-yl]-3-oxopropanenitrile

Professional Introduction to 3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile (CAS No. 1265234-00-1)

3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile, identified by its CAS number 1265234-00-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a nitrile group and a sulfonyl-substituted indole moiety, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of 3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The indole ring, a prominent feature in many bioactive natural products and drug candidates, serves as a core scaffold for interactions with biological targets. Specifically, the sulfonyl group appended to the indole ring enhances the compound's lipophilicity and binding affinity, making it a promising candidate for further derivatization and optimization.

In recent years, there has been growing interest in indole derivatives due to their wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the nitrile group in 3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile adds another layer of functionality, enabling various chemical transformations that can be exploited in drug design. For instance, the nitrile group can be hydrolyzed to form a carboxylic acid or converted into an amide, providing versatile pathways for structural diversification.

The compound's potential as a pharmacological agent has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors involved in critical biological pathways. Notably, studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The sulfonyl group's ability to modulate protein-protein interactions further underscores its therapeutic potential.

The synthesis of 3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzenesulfonyl group onto the indole core typically involves sulfonation followed by condensation or coupling reactions. The subsequent formation of the nitrile group is often achieved through cyanation reactions or oxidation of hydroxynitrile intermediates. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

The chemical stability of 3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile under various conditions is another critical consideration in its development as a pharmaceutical candidate. Studies have examined its solubility, melting point, and reactivity with common pharmaceutical excipients to assess its feasibility for formulation into drug products. Additionally, the compound's metabolic stability has been evaluated through in vitro studies using liver microsomes and cytochrome P450 enzymes to predict its behavior in vivo.

In conclusion, 3-[1-(benzenesulfonyl-1H-indol-2-yl)]-3-oxopropanenitrile (CAS No. 1265234-00-1) represents a promising lead compound in medicinal chemistry with significant potential for further development. Its unique structural features, combined with preclinical evidence of biological activity, make it an attractive candidate for exploration in therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a role in the discovery and development of novel treatments for human diseases.